1028684-66-3 Price
This page is the exclusive Price page for 1028684-66-3.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate
C14H16O6S2
344.403242111206
4568609
Methyl 3-({4-[(3-methoxy-3-oxopropyl)sulfanyl]-3,6-dioxocyclohexa-1,4-dien-1-yl}sulfanyl)propanoate Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01F36U-10mg | 1pchem | 90% | 10mg | $210.00 | 26 Dec. 2023 | |
| A2B Chem LLC | AX82790-10mg | a2bchem | 90% | 10mg | $175.00 | 20 Apr. 2024 | |
| eNovation Chemicals LLC | Y1237232-10mg | enovation | 90% | 10mg | $395 | 05 Jun. 2024 | |
| eNovation Chemicals LLC | Y1237232-100mg | enovation | 90% | 100mg | $3125 | 05 Jun. 2024 | |
| eNovation Chemicals LLC | Y1237232-10mg | enovation | 90% | 10mg | $415 | 26 Feb. 2025 | |
| eNovation Chemicals LLC | Y1237232-100mg | enovation | 90% | 100mg | $3305 | 26 Feb. 2025 | |
| eNovation Chemicals LLC | Y1237232-100mg | enovation | 90% | 100mg | $3305 | 28 Feb. 2025 | |
| eNovation Chemicals LLC | Y1237232-10mg | enovation | 90% | 10mg | $415 | 28 Feb. 2025 |
Recommended suppliers
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
上海嵘奥生物技术有限公司
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Shandong Jing Kun Chemical Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises